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Compound of Interest

Compound Name: 6,2'-Dihydroxyflavone

Cat. No.: B191077 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling compounds with significant hazard profiles. This guide

provides essential, immediate safety and logistical information for the handling and disposal of

6,2'-Dihydroxyflavone, a flavonoid compound known to be toxic if swallowed and capable of

causing serious eye damage. Adherence to these procedural steps is critical for minimizing risk

and ensuring a safe laboratory environment.

Hazard and Exposure Data
A clear understanding of the hazard classification and exposure limits of 6,2'-
Dihydroxyflavone is fundamental for safe handling. The following table summarizes the key

quantitative data available for this compound.

Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement
Codes

Acute Toxicity,

Oral (Category 3)
Danger

H301: Toxic if

swallowed

P264, P270,

P301+P316,

P330, P405,

P501

Serious Eye

Damage

(Category 1)

Danger

H318: Causes

serious eye

damage

P280,

P305+P354+P33

8, P317
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Data sourced from PubChem CID 688661[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 6,2'-Dihydroxyflavone is crucial. The following step-by-

step guidance outlines the operational workflow, from receiving the compound to its final

disposal.

1. Pre-Handling Preparation:

Risk Assessment: Before any work begins, conduct a thorough risk assessment specific to

the planned experiment, considering the quantity of 6,2'-Dihydroxyflavone to be used and

the nature of the procedure.

Fume Hood: All handling of powdered 6,2'-Dihydroxyflavone must be conducted in a

certified chemical fume hood to prevent inhalation of airborne particles.[2][3]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[3] Have a chemical spill kit appropriate for solid

toxic and corrosive materials nearby.

2. Personal Protective Equipment (PPE): Due to the high toxicity and potential for severe eye

damage, a comprehensive PPE ensemble is mandatory.

Eye and Face Protection: Chemical safety goggles in combination with a face shield are

required to protect against splashes and airborne particles.[3][4]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[4] Given the

powdered nature of the compound, consider double-gloving.

Body Protection: A lab coat is standard, and for procedures with a higher risk of

contamination, chemical-resistant coveralls or an apron should be worn.[4][5]

Respiratory Protection: For situations where dust generation is unavoidable or if working

outside of a fume hood is absolutely necessary (which should be avoided), a NIOSH-

approved respirator with a particulate filter is essential.[4]

3. Handling Procedures:
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Weighing: Weigh the compound in a fume hood on a disposable weigh boat to minimize

contamination of balances and surrounding surfaces.

Solution Preparation: When preparing solutions, add the solid 6,2'-Dihydroxyflavone to the

solvent slowly to avoid splashing.

General Handling: Avoid creating dust.[2] Do not eat, drink, or smoke in the laboratory.[6]

Wash hands thoroughly after handling the compound, even if gloves were worn.

4. Disposal Plan: Proper disposal of 6,2'-Dihydroxyflavone and any contaminated materials is

critical to prevent environmental contamination and accidental exposure.

Waste Segregation: All solid waste contaminated with 6,2'-Dihydroxyflavone (e.g., weigh

boats, gloves, paper towels) should be collected in a dedicated, clearly labeled hazardous

waste container.[7]

Liquid Waste: Solutions containing 6,2'-Dihydroxyflavone should be collected in a separate,

labeled hazardous waste container. Do not pour any solutions down the drain.[2][7]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "6,2'-Dihydroxyflavone," and the associated hazards (Toxic,

Corrosive).[3]

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.[7]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of 6,2'-
Dihydroxyflavone.
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Caption: Workflow for the safe handling of 6,2'-Dihydroxyflavone.
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By adhering to these detailed protocols, researchers can mitigate the risks associated with

handling 6,2'-Dihydroxyflavone and maintain a safe and compliant laboratory environment.

Always consult your institution's specific safety guidelines and the most recent Safety Data

Sheet (SDS) for any chemical before beginning work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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